Cas no 877623-77-3 (1H-Benzimidazole-1-acetic acid, 2-[(2-phenoxyethyl)thio]-,1,1-dimethylethyl ester)

• Product Name: 1H-Benzimidazole-1-acetic acid, 2-[(2-phenoxyethyl)thio]-,1,1-dimethylethyl ester
• CAS No: 877623-77-3
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 1912274
• PubChem ID: 125506678
• Update Time: 2025-04-21

1H-Benzimidazole-1-acetic acid, 2-[(2-phenoxyethyl)thio]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-acetic acid, 2-[(2-phenoxyethyl)thio]-,1,1-dimethylethyl ester
• tert-butyl [2-(2-phenoxy-ethylsulfanyl)-benzoimidazol-1-yl]-acetate
• tert-butyl[2-(2-phenoxy-ethylsulfanyl)-benzoimidazol-1-yl]-acetate
• UBWFFIBRKPFXBC-UHFFFAOYSA-N
• 877623-77-3
• DB-335519

• Inchi： 1S/C21H24N2O3S/c1-21(2,3)26-19(24)15-23-18-12-8-7-11-17(18)22-20(23)27-14-13-25-16-9-5-4-6-10-16/h4-12H,13-15H2,1-3H3
• InChI Key： UBWFFIBRKPFXBC-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)C1=NC2C=CC=CC=2N1CC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 384.15076381Da
• Monoisotopic Mass: 384.15076381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 9
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 78.7Ų